2-Methylsuccinic acid
2-Methylsuccinic acid
Methyl succinic acid appears as white or yellowish crystals or beige powder. (NTP, 1992)
2-methylbutanedioic acid is a dicarboxylic acid that is butanedioic acid substituted at position 2 by a methyl group. It is a conjugate acid of a methylsuccinate.
Methylsuccinic acid is a natural product found in Aloe africana with data available.
2-methylbutanedioic acid is a dicarboxylic acid that is butanedioic acid substituted at position 2 by a methyl group. It is a conjugate acid of a methylsuccinate.
Methylsuccinic acid is a natural product found in Aloe africana with data available.
Brand Name:
Vulcanchem
CAS No.:
498-21-5
VCID:
VC20861721
InChI:
InChI=1S/C5H8O4/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)
SMILES:
CC(CC(=O)O)C(=O)O
Molecular Formula:
C5H8O4
Molecular Weight:
132.11 g/mol
2-Methylsuccinic acid
CAS No.: 498-21-5
Cat. No.: VC20861721
Molecular Formula: C5H8O4
Molecular Weight: 132.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl succinic acid appears as white or yellowish crystals or beige powder. (NTP, 1992) 2-methylbutanedioic acid is a dicarboxylic acid that is butanedioic acid substituted at position 2 by a methyl group. It is a conjugate acid of a methylsuccinate. Methylsuccinic acid is a natural product found in Aloe africana with data available. |
|---|---|
| CAS No. | 498-21-5 |
| Molecular Formula | C5H8O4 |
| Molecular Weight | 132.11 g/mol |
| IUPAC Name | 2-methylbutanedioic acid |
| Standard InChI | InChI=1S/C5H8O4/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9) |
| Standard InChI Key | WXUAQHNMJWJLTG-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)O)C(=O)O |
| Canonical SMILES | CC(CC(=O)O)C(=O)O |
| Boiling Point | Decomposes (NTP, 1992) |
| Melting Point | 232 to 234 °F (NTP, 1992) |
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